molecular formula C13H20N2O2 B7629437 (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone

(3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone

Cat. No. B7629437
M. Wt: 236.31 g/mol
InChI Key: MEGOKIMJGBCBPG-UHFFFAOYSA-N
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Description

(3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone, also known as DMOM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

(3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been explored as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In materials science, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been used as a reagent for the synthesis of various compounds.

Mechanism of Action

The mechanism of action of (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have therapeutic effects in the treatment of Alzheimer's disease. (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has also been shown to bind to certain receptors in the body, including the serotonin receptor and the dopamine receptor.
Biochemical and Physiological Effects
(3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been shown to have various biochemical and physiological effects in the body. In animal studies, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been shown to improve cognitive function and memory retention. (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases. Additionally, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has been shown to have analgesic effects and may have potential applications in the treatment of pain.

Advantages and Limitations for Lab Experiments

(3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has several advantages for lab experiments, including its high purity and stability. (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone is also readily available and relatively easy to synthesize. However, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone has some limitations for lab experiments, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone research. In medicinal chemistry, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone could be further explored as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In materials science, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone could be used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone could be used as a reagent for the synthesis of various compounds. Additionally, further studies are needed to fully understand the mechanism of action of (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone and its potential applications in various fields.

Synthesis Methods

The synthesis of (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone involves the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with 4-methylazepan-1-amine in the presence of acetic acid and sodium acetate. The resulting product is then oxidized with potassium permanganate to form (3,5-Dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone.

properties

IUPAC Name

(3,5-dimethyl-1,2-oxazol-4-yl)-(4-methylazepan-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O2/c1-9-5-4-7-15(8-6-9)13(16)12-10(2)14-17-11(12)3/h9H,4-8H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEGOKIMJGBCBPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(CC1)C(=O)C2=C(ON=C2C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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